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Cat. No.: S586312

Get Quote

4,4'-(Ethane-1,1-diyl)diphenol, or 1,1-Bis(4-hydroxyphenyl)ethane, is an organic compound with a

molecular formula of C₁₄H₁₄O₂ and a molecular weight of 214.26 g/mol [1]. Its biphenolic structure makes

it a valuable building block in polymer synthesis.

Chemical Properties and Identification

The table below summarizes the key identifying information for this compound:

Property Description

CAS Number 2081-08-5 [1]

IUPAC Name 4-[1-(4-hydroxyphenyl)ethyl]phenol [1]

Molecular Formula C₁₄H₁₄O₂ [1]

Molecular Weight 214.26 g/mol [1]

SMILES CC(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O [1]

Synonyms Bisphenol E (BPE), 1,1-Bis(4-hydroxyphenyl)ethane, 4,4'-Ethylidenebisphenol [1]
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Synthesis Protocol: Acid-Catalyzed Condensation

The most common method for synthesizing BPE is through the acid-catalyzed condensation of phenol with

acetaldehyde [1].

Objective: To synthesize 4,4'-(Ethane-1,1-diyl)diphenol from phenol and acetaldehyde.

Principle: The reaction follows an electrophilic aromatic substitution mechanism. The carbonyl group

of acetaldehyde is protonated by an acid catalyst, forming a reactive carbocation that attacks the

aromatic ring of phenol, followed by dehydration to yield BPE [1].

Materials:

Phenol
Acetaldehyde

Acid Catalyst (e.g., Sulfuric acid (H₂SO₄), Hydrochloric acid (HCl), or Phosphoric acid (H₃PO₄))

Equipment:

Reactor (e.g., three-neck flask equipped with a thermometer, condenser, and dropping funnel)

Heating mantle with magnetic stirrer
Vacuum filtration setup

Procedure:

Setup: Place phenol in a molar ratio of 4:1 to 6:1 (Phenol:Acetaldehyde) into the reactor. The
reactor may be heated to melt the phenol if a solvent-free protocol is used [1].

Catalyst Addition: Add 5-10 wt% of the chosen acid catalyst to the phenol with stirring [1].
Reaction: Slowly add acetaldehyde to the reaction mixture while maintaining the temperature

between 70–90°C. Continue stirring for the duration of the reaction (typically several hours) [1].
Work-up: After the reaction is complete, the crude mixture can be washed with water to remove

the acid catalyst and unreacted starting materials.
Purification: Purify the product through recrystallization from a suitable solvent like ethanol or

acetic acid to obtain pure BPE as a solid [1].

Key Parameters for Optimization: The table below outlines critical reaction parameters and their

impact on the yield:

| Parameter | Optimal Range | Impact on Yield & Selectivity | | :--- | :--- | :--- | | Temperature | 70–

90°C | Higher yield (up to 85-89%) but must be controlled to minimize byproducts [1]. | | Molar Ratio
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(Phenol:Acetaldehyde) | 4:1 – 6:1 | Higher phenol ratio suppresses oligomerization and improves

BPE selectivity [1]. | | Catalyst Loading | 5–10 wt% | Balances catalytic activity with cost and ease of

purification [1]. |

The following diagram illustrates the experimental workflow for the synthesis and purification of Bisphenol

E:

Start Reaction Setup

Charge Reactor with Phenol

Add Acid Catalyst

Slowly Add Acetaldehyde

Heat to 70-90°C with Stirring

Reaction Mixture Work-up

Purify by Recrystallization

Pure Bisphenol E (BPE)
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Advanced Applications in Polymer Chemistry

The primary and most technologically significant application of 4,4'-(Ethane-1,1-diyl)diphenol is in the

synthesis of high-performance polymers, especially for demanding industries like aerospace.

Aerospace-Grade Cyanate Ester Composites

Bisphenol E is a key monomer for producing cyanate ester resins. These resins are superior to conventional

epoxies in several ways, making them ideal for aerospace structures [1].

Superior Thermal Stability: Bisphenol E cyanate ester composites exhibit glass transition

temperatures (Tg) in the range of 250 to 280 °C, with thermal degradation onset typically above 420
°C [1]. This ensures structural integrity under extreme conditions.

Excellent Mechanical Properties: These composites achieve tensile strengths between 80 to 130
MPa and maintain excellent fracture toughness [1].

Low Moisture Absorption: A critical advantage for aerospace applications is their moisture
resistance, with water absorption rates typically below 1% by weight, compared to 2-4% for

conventional epoxies. This leads to better dimensional stability [1].
Enhanced Processability: The low viscosity of BPE-based cyanate ester resins at ambient

temperatures facilitates manufacturing using techniques like Resin Transfer Molding (RTM) and
Vacuum-Assisted Resin Transfer Molding (VARTM) [1].

The properties of these advanced composites are summarized below:

Property
Performance
Metric

Significance

Glass Transition Temp
(Tg)

250 - 280 °C [1] Maintains properties at high temperatures
encountered in aerospace service.

Thermal Degradation
Onset

> 420 °C [1] Provides a high safety margin against thermal
decomposition.

Tensile Strength 80 - 130 MPa [1] Offers high strength for primary aircraft structures.
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Property
Performance
Metric

Significance

Moisture Absorption < 1% by weight

[1]

Ensures dimensional stability and property retention

in humid environments.

Coefficient of Thermal
Expansion

20 - 30 ppm/°C

[1]

Provides excellent dimensional stability across a

wide temperature range.

Experimental Protocols for Polymer Synthesis

Protocol: Formulating a BPE-Based Cyanate Ester Prepreg

This protocol outlines the steps for creating a carbon fiber prepreg using BPE-based cyanate ester resin.

Objective: To impregnate carbon fibers with a BPE-cyanate ester resin system to create a prepreg

for composite part fabrication.
Materials:

4,4'-(Ethane-1,1-diyl)diphenol (BPE)
Cyanogen bromide (or chloride)

Triethylamine (as a catalyst and acid acceptor)
Solvent (e.g., acetone, methylethylketone)

Carbon fiber fabric
Equipment:

Reactor for cyanate ester synthesis
Prepreg machine (or a hot-melt coating line)

Oven
Procedure:

Cyanate Ester Synthesis: React BPE with cyanogen bromide in the presence of triethylamine
in a suitable solvent to form the bisphenol E cyanate ester oligomer.

Resin Formulation: The synthesized cyanate ester is dissolved in a solvent to create a varnish
with a specific viscosity suitable for impregnation.

Prepreg Fabrication:
The carbon fiber fabric is passed through a bath containing the resin varnish.

The impregnated fabric then passes through a heated tower to evaporate the solvent (B-
staging), resulting in a tack-free, flexible prepreg.
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Curing: The prepreg is cut, laid up in a tool, and cured in an autoclave or press at high

temperatures (e.g., 177-230 °C) under pressure to form the final, cross-linked composite part.

Conclusion

4,4'-(Ethane-1,1-diyl)diphenol (Bisphenol E) is a critical monomer for developing advanced polymer

systems. Its utility in synthesizing cyanate esters with exceptional thermal, mechanical, and environmental

resistance properties makes it indispensable for high-performance applications, particularly in the aerospace

sector. The synthesis and application protocols provided here offer a foundation for research and

development in next-generation composite materials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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